Cas no 1214342-05-8 (3-(3-Fluorophenyl)-6-methoxypicolinic acid)

• Product Name: 3-(3-Fluorophenyl)-6-methoxypicolinic acid
• CAS No: 1214342-05-8
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• CID: 4909656
• Update Time: 2025-05-20

3-(3-Fluorophenyl)-6-methoxypicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-6-methoxypicolinic acid
• 3-(3-Fluorophenyl)-6-methoxypicolinic acid

• Inchi： 1S/C13H10FNO3/c1-18-11-6-5-10(12(15-11)13(16)17)8-3-2-4-9(14)7-8/h2-7H,1H3,(H,16,17)
• InChI Key： RSZZNJAEQSUPME-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC=C(N=C1C(=O)O)OC

Computed Properties

• Exact Mass: 247.064
• Monoisotopic Mass: 247.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-Fluorophenyl)-6-methoxypicolinic acid

3-(3-Fluorophenyl)-6-methoxypicolinic Acid (CAS No. 1214342-05-8): A Comprehensive Overview

3-(3-Fluorophenyl)-6-methoxypicolinic acid (CAS No. 1214342-05-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its fluorinated phenyl and methoxy groups, exhibits promising biological activities, making it a subject of extensive research in various areas of pharmaceutical development.

The chemical structure of 3-(3-Fluorophenyl)-6-methoxypicolinic acid is particularly noteworthy for its aromatic ring system and the presence of a fluorine atom, which can significantly influence its pharmacological properties. The fluorine atom introduces unique electronic and steric effects, enhancing the compound's binding affinity to specific biological targets. Additionally, the methoxy group contributes to the compound's solubility and metabolic stability, crucial factors in drug design.

Recent studies have explored the potential of 3-(3-Fluorophenyl)-6-methoxypicolinic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound possesses anti-inflammatory properties, which could be beneficial in managing conditions such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory effects, 3-(3-Fluorophenyl)-6-methoxypicolinic acid has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells, suggesting a selective cytotoxicity. The exact mechanism by which it exerts these effects is still under investigation, but it is believed to involve the modulation of signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 3-(3-Fluorophenyl)-6-methoxypicolinic acid have also been studied to ensure its suitability for clinical use. Initial findings indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has a reasonable half-life, making it a promising candidate for further development as an oral medication.

Safety assessments are a critical component of drug development, and 3-(3-Fluorophenyl)-6-methoxypicolinic acid has undergone rigorous toxicity testing. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These results are encouraging and support the advancement of this compound into clinical trials.

The potential applications of 3-(3-Fluorophenyl)-6-methoxypicolinic acid extend beyond traditional therapeutic areas. Recent research has explored its use in combination therapies, where it can enhance the efficacy of existing drugs while reducing side effects. For example, combining this compound with conventional anti-inflammatory agents or chemotherapeutic drugs may lead to improved treatment outcomes for patients with complex diseases.

In conclusion, 3-(3-Fluorophenyl)-6-methoxypicolinic acid (CAS No. 1214342-05-8) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is poised to play a significant role in the development of novel treatments for various diseases.